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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)ethanol

Cat. No.: B157507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Chlorophenoxy)ethanol is an aromatic ether with potential applications in agrochemical

formulations. Its chemical structure, featuring a chlorophenoxy group and a hydroxyl group,

imparts properties that make it a candidate for use as a solvent, preservative, and an

intermediate in the synthesis of active ingredients.[1][2] This document provides detailed

application notes and experimental protocols for evaluating the utility of 2-(4-
Chlorophenoxy)ethanol in agrochemical formulations.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-(4-Chlorophenoxy)ethanol is
presented in Table 1. These properties are essential for formulation development, providing

insights into its solubility, stability, and compatibility with other components.

Table 1: Physicochemical Properties of 2-(4-Chlorophenoxy)ethanol
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Property Value

Molecular Formula C₈H₉ClO₂

Molecular Weight 172.61 g/mol

Appearance Colorless to light yellow liquid

Melting Point 29-31 °C

Boiling Point 145-147 °C at 10 mmHg

Density 1.25 g/cm³

Water Solubility 3.1 g/L at 25 °C[1]

pKa 14.18 (predicted)[1]

LogP 1.8

Applications in Agrochemical Formulations
2-(4-Chlorophenoxy)ethanol has several potential applications in the development of effective

and stable agrochemical products.

As a Solvent
With its moderate hydrophilicity and aromatic structure, 2-(4-Chlorophenoxy)ethanol can act

as a solvent for various pesticide active ingredients, particularly those with limited solubility in

water or common organic solvents.[3] Its low volatility is also advantageous in controlling the

evaporation rate of the formulation.

As a Preservative
Microbial contamination can lead to the degradation of active ingredients and a shortened

shelf-life of agrochemical formulations. 2-(4-Chlorophenoxy)ethanol is known to possess

antifungal activities and can be evaluated as a preservative to inhibit the growth of bacteria and

fungi in aqueous-based formulations.[2]

As an Intermediate for Herbicide Synthesis
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2-(4-Chlorophenoxy)ethanol serves as a chemical intermediate in the synthesis of certain

herbicides.[1] This application is relevant for chemical synthesis and active ingredient

development rather than direct use in a final formulation.

Experimental Protocols
The following protocols provide a framework for evaluating the efficacy of 2-(4-
Chlorophenoxy)ethanol in agrochemical formulations.

Protocol 1: Evaluation of 2-(4-Chlorophenoxy)ethanol as
a Solvent
Objective: To determine the solubility of a pesticide active ingredient (AI) in 2-(4-
Chlorophenoxy)ethanol and its impact on the physical stability of the formulation.

Materials:

2-(4-Chlorophenoxy)ethanol

Pesticide Active Ingredient (AI)

Other formulation co-solvents and adjuvants

Analytical balance

Vortex mixer

Magnetic stirrer and stir bars

Glass vials

High-Performance Liquid Chromatography (HPLC) system

Temperature-controlled incubator/oven

Procedure:

Solubility Determination:
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Prepare saturated solutions of the AI in 2-(4-Chlorophenoxy)ethanol at different

temperatures (e.g., 25°C, 40°C, 50°C).

Equilibrate the solutions for 24 hours with continuous stirring.

Centrifuge the samples to separate undissolved AI.

Analyze the supernatant for the concentration of the dissolved AI using a validated HPLC

method.

Formulation Preparation:

Based on the solubility data, prepare small-batch formulations containing the AI, 2-(4-
Chlorophenoxy)ethanol as a solvent or co-solvent, and other necessary adjuvants.

Prepare a control formulation using a standard solvent for comparison.

Physical Stability Testing:

Store the formulations at different temperature conditions (e.g., 5°C, 25°C, 54°C) for a

defined period (e.g., 14 days).

Visually inspect the formulations at regular intervals for any signs of instability, such as

crystallization, phase separation, or sedimentation.

Quantify the AI concentration at the beginning and end of the storage period using HPLC

to assess for any degradation.

Protocol 2: Preservative Efficacy Testing (PET)
Objective: To evaluate the antimicrobial effectiveness of 2-(4-Chlorophenoxy)ethanol in an

aqueous agrochemical formulation. This protocol is adapted from general preservative efficacy

testing guidelines.[4][5][6][7]

Materials:

Test formulation containing a specific concentration of 2-(4-Chlorophenoxy)ethanol.
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Control formulation without 2-(4-Chlorophenoxy)ethanol.

Challenge microorganisms (e.g., Pseudomonas aeruginosa, Staphylococcus aureus,

Aspergillus brasiliensis, Candida albicans).

Sterile saline solution.

Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

Sterile containers.

Incubator.

Procedure:

Preparation of Inoculum:

Culture the challenge microorganisms to obtain a sufficient concentration (typically 10⁸

CFU/mL).

Inoculation:

Inoculate a known volume of the test and control formulations with a small volume of the

microbial suspension to achieve an initial concentration of 10⁵ to 10⁶ CFU/mL.

Incubation:

Store the inoculated containers at a specified temperature (e.g., 20-25°C) for 28 days.

Sampling and Enumeration:

At specified time intervals (e.g., 0, 7, 14, and 28 days), withdraw an aliquot from each

container.

Perform serial dilutions and plate on appropriate culture media to determine the number of

viable microorganisms.

Evaluation:
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Compare the log reduction of the microbial population in the test formulation to the control.

The acceptance criteria for preservative efficacy will depend on the specific regulatory

guidelines for agrochemicals.

Visualizations
General Mode of Action of Chlorophenoxy Herbicides
The following diagram illustrates the general mechanism of action for chlorophenoxy

herbicides, which act as synthetic auxins, leading to uncontrolled growth and eventual death of

susceptible plants.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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